Cas no 2229638-56-4 (1-{4-(difluoromethyl)sulfanylphenyl}-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-{4-(difluoromethyl)sulfanylphenyl}-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2229638-56-4
• MF: C₁₁H₈F₄O₂S
• MW: 280.238636016846
• CID: 6415779
• PubChem ID: 165689971
• Update Time: 2025-06-12

1-{4-(difluoromethyl)sulfanylphenyl}-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{4-(difluoromethyl)sulfanylphenyl}-2,2-difluorocyclopropane-1-carboxylic acid
• 1-{4-[(difluoromethyl)sulfanyl]phenyl}-2,2-difluorocyclopropane-1-carboxylic acid
• EN300-1951745
• 2229638-56-4

• Inchi： 1S/C11H8F4O2S/c12-9(13)18-7-3-1-6(2-4-7)10(8(16)17)5-11(10,14)15/h1-4,9H,5H2,(H,16,17)
• InChI Key： AAGUZNMKFHNBFP-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C=CC(=CC=1)C1(C(=O)O)CC1(F)F

Computed Properties

• Exact Mass: 280.01811332g/mol
• Monoisotopic Mass: 280.01811332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 62.6Ų

Additional information on 1-{4-(difluoromethyl)sulfanylphenyl}-2,2-difluorocyclopropane-1-carboxylic acid

Introduction to 1-{4-(difluoromethyl)sulfanylphenyl}-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2229638-56-4)

The compound 1-{4-(difluoromethyl)sulfanylphenyl}-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2229638-56-4) represents a significant advancement in the realm of medicinal chemistry, particularly in the design of novel pharmacophores with potential therapeutic applications. This molecule, characterized by its unique structural features, has garnered attention due to its innovative combination of a difluoromethylsulfanylphenyl moiety and a difluorocyclopropane scaffold. The presence of these distinct functional groups not only imparts distinct electronic and steric properties but also opens up avenues for exploring new chemical interactions and biological activities.

In recent years, the pharmaceutical industry has increasingly focused on the development of compounds that incorporate fluorine atoms, owing to their ability to modulate metabolic stability, lipophilicity, and binding affinity. The difluoromethyl group, in particular, is well-documented for its role in enhancing the bioavailability and metabolic resistance of drug candidates. When integrated into a cyclopropane ring—a structure known for its rigid conformation—the difluorocyclopropane moiety further enhances the molecule's potential as a pharmacological tool. This combination has been explored in various contexts, including the development of inhibitors targeting specific enzymatic pathways.

One of the most compelling aspects of 1-{4-(difluoromethyl)sulfanylphenyl}-2,2-difluorocyclopropane-1-carboxylic acid is its potential as a scaffold for drug discovery. The sulfanylphenyl group introduces a polar moiety that can engage in hydrogen bonding or other non-covalent interactions with biological targets. This feature is particularly valuable in designing molecules that require precise spatial orientation within a binding pocket. Furthermore, the dual presence of fluorine atoms in both the cyclopropane ring and the methyl group allows for fine-tuning of electronic properties, which can be crucial for optimizing binding affinities and selectivity.

Recent studies have highlighted the utility of cyclopropanes in medicinal chemistry due to their ability to induce conformational rigidity, which can improve binding kinetics and thermodynamics. The difluorocyclopropane moiety in this compound is expected to contribute to such effects while also introducing additional electronic modulation through the difluoromethyl group. This structural motif has been investigated in various contexts, including the development of antiviral and anticancer agents. For instance, modifications involving similar scaffolds have shown promise in disrupting protein-protein interactions or inhibiting key enzymes involved in disease pathways.

The synthesis of 1-{4-(difluoromethyl)sulfanylphenyl}-2,2-difluorocyclopropane-1-carboxylic acid presents an intriguing challenge due to the complexity of integrating multiple functional groups into a single molecular framework. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve this goal. These approaches not only highlight the synthetic capabilities available today but also underscore the importance of innovative synthetic strategies in accessing novel chemical entities.

The biological evaluation of this compound has revealed several promising activities that warrant further investigation. Preliminary assays suggest that it may exhibit inhibitory effects on certain enzymes or receptors relevant to neurological disorders or inflammatory conditions. The precise mechanism of action remains under exploration, but early findings indicate that the interplay between the difluoromethylsulfanylphenyl and difluorocyclopropane moieties plays a critical role in modulating biological responses. Such insights are invaluable for guiding future structural optimizations aimed at enhancing potency and selectivity.

From a computational chemistry perspective, modeling studies have been conducted to elucidate how this compound interacts with potential biological targets. These studies leverage molecular docking algorithms and quantum mechanical calculations to predict binding modes and energetics. The results suggest that the compound may adopt specific orientations within binding pockets that maximize favorable interactions with key residues. Such computational insights are instrumental in guiding experimental efforts and optimizing lead structures for further development.

The broader implications of this research extend beyond individual drug candidates. The development of novel scaffolds like those represented by 1-{4-(difluoromethyl)sulfanylphenyl}-2,2-difluorocyclopropane-1-carboxylic acid contributes to the growing library of privileged structures in medicinal chemistry. These structures serve as valuable starting points for generating diverse chemical matter that can be screened for biological activity across multiple therapeutic areas. By leveraging such scaffolds, researchers can accelerate the discovery process and identify new therapeutic opportunities.

In conclusion,1-{4-(difluoromethyl)sulfanylphenyl}-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2229638-56-4) exemplifies the innovative spirit driving modern drug discovery efforts. Its unique structural features—comprising both difluoromethylsulfanylphenyl and difluorocyclopropane moieties—position it as a promising candidate for further exploration in medicinal chemistry applications. As research continues to uncover new biological activities and synthetic methodologies emerge to access complex molecular architectures,this compound holds significant potential as a tool for addressing unmet medical needs.